1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol

• IUPAC Name: 4,9,12-trioxadispiro[4.2.48.25]tetradecan-1-ol
• InChI: InChI=1S/C11H18O4/c12-9-1-6-13-10(9)2-4-11(5-3-10)14-7-8-15-11/h9,12H,1-8H2
• InChI Key: JNANZJKASNDPJC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(C1O)CCC3(CC2)OCCO3
• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol

Description

1,4,9-Trioxa-dispiro[4.2.4.2]tetradecan-12-ol, also known as TDT, is a spirocyclic compound that has gained significant attention in the scientific community due to its unique chemical structure and potential applications in various fields. TDT is a white crystalline solid that is soluble in water and organic solvents.

Scientific Research Applications

Structural Analysis and Chemical Properties

Research on compounds such as "1‐(Ylomethyl)cyclopentyl 1′,2′‐phenylene orthocarbonate" showcases the intricate structural properties of dispiro compounds. These studies often focus on the bond lengths, molecular arrangements, and crystal structures, which are crucial for understanding the chemical behavior and potential applications of these compounds in materials science and catalysis (R. Betz, P. Klüfers, 2007).

Antimalarial Activity

A significant area of research for dispiro and tetraoxane compounds is their antimalarial activity. Studies have shown that certain dispiro-1,2,4,5-tetraoxanes exhibit potent antimalarial properties, highlighting the potential of these compounds as leads for new antimalarial drugs. The research emphasizes the structure-activity relationship, providing insights into how modifications in the dispiro and tetraoxane frameworks can influence efficacy against malaria (K. J. Mccullough et al., 2000; G. Ellis et al., 2008).

Mechanism of Action Studies

Understanding the mechanism of action of peroxide-based antimalarials, including dispiro-1,2,4-trioxane analogs, offers critical insights into their interaction with biological targets such as heme. These studies not only help in elucidating the bioactivation pathways of these compounds but also aid in the design of more effective antimalarial agents (Yuanqing Tang et al., 2005).

Antiparasitic Properties Beyond Malaria

Research extends beyond antimalarial activity, exploring the efficacy of dispiro peroxides against other parasites like Fasciola hepatica. These studies demonstrate the broad-spectrum potential of dispiro compounds in treating various parasitic infections, indicating their importance in the development of new antiparasitic therapies (Xiaofang Wang et al., 2011).

Synthesis and Chemical Reactions

The synthesis of dispiro compounds, including novel methodologies for creating dispiroheterocycles, is a key area of research. These studies not only enhance our understanding of the chemical reactivity of these compounds but also open up new avenues for the development of materials and drugs with improved properties and efficacy (T. I. Akimova et al., 2019).